![molecular formula C7H6FN B3026817 3-Ethenyl-5-fluoropyridine CAS No. 1133879-69-2](/img/structure/B3026817.png)
3-Ethenyl-5-fluoropyridine
Overview
Description
3-Ethenyl-5-fluoropyridine is an organic compound with the chemical formula C6H5FCH2CH2C. It is a colorless liquid that is soluble in water and other organic solvents. This compound is a key intermediate in the synthesis of a variety of pharmaceuticals, such as anti-cancer agents, anti-infectives, and anti-inflammatory drugs. It is also used in the synthesis of a variety of other compounds, including dyes, flavors, and fragrances.
Scientific Research Applications
Application in Medical Imaging
Fluorine-18 labeled fluoropyridines, including derivatives like 3-Ethenyl-5-fluoropyridine, are increasingly used in medical imaging, particularly in Positron Emission Tomography (PET). These compounds offer potential for more stable and effective radiotracers due to their unique structural positions of fluorine, which may be less labile in vivo compared to other positions on the pyridine ring (Carroll, Nairne, & Woodcraft, 2007).
Synthesis and Chemical Reactions
This compound can undergo regio- and stereoselective reactions with electron-deficient alkynes and bis(fluoroalkyl) phosphites, leading to the formation of polyfluoroalkylphosphonylated compounds. Such reactions are catalyst- and solvent-free and occur under mild conditions (Arbuzova et al., 2018).
Role in Synthesis of Other Fluoropyridines
The compound is also involved in the synthesis of various fluoropyridines. For example, 2-Chloro- and 2-Amino-5-fluoropyridines have been synthesized using methods that potentially involve this compound as a precursor or intermediate (Hand & Baker, 1989).
Photophysical Properties in Biological Probes
Luminescent rhenium(I) polypyridine fluorous complexes, which may incorporate this compound derivatives, serve as trifunctional biological probes. These complexes have been studied for their photophysical properties and potential applications in labeling proteins like bovine serum albumin and glutathione (Louie, Fong, & Lo, 2011).
Role in Biological Activity Enhancement
The modification of bioactive compounds with fragments like 2-(5-fluoropyridin-3-yl)ethyl, possibly derived from this compound, has been shown to affect the activity on neuronal receptors, suggesting its potential role in the enhancement of biological activity of these compounds (Sokolov et al., 2014).
Fluorination Effects on Inhibitory Activity
Fluorination, as seen in compounds like this compound, can enhance the inhibitory activity of certain molecules, providing insights into the role of fluorine in biological systems (Nieto et al., 2015).
In Vivo Metabolism Monitoring
This compound derivatives might be useful in monitoring the metabolism of drugs like 5-fluorouracil in living organisms, as demonstrated by 19F NMR studies (Stevens et al., 1984).
Mechanism of Action
Target of Action
Fluoropyridines, in general, are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Mode of Action
Fluoropyridines are usually less reactive than their chlorinated and brominated analogues due to their reduced basicity . This could suggest that 3-Ethenyl-5-fluoropyridine interacts with its targets in a unique manner, potentially leading to different biochemical changes.
Biochemical Pathways
Fluoropyridines have been used in the synthesis of various biologically active compounds, including f 18 substituted pyridines for local radiotherapy of cancer . This suggests that this compound may also interact with multiple biochemical pathways.
Pharmacokinetics
It’s known that the pharmacokinetics of fluoropyrimidines can be erratic and nonlinear when given orally . When given as a prodrug and/or paired with a dihydropyrimidine dehydrogenase inhibitor, the resultant fluoropyrimidine has linear pharmacokinetics . This information might provide some insights into the ADME properties of this compound.
Result of Action
Fluoropyridines have been used in the synthesis of various biologically active compounds, suggesting that they may have significant molecular and cellular effects .
Action Environment
The synthesis of fluoropyridines is influenced by various factors, including temperature and reaction conditions . These factors could potentially influence the action and stability of this compound.
Safety and Hazards
Future Directions
The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry . The introduction of a single fluorine atom into a molecule can significantly modify its biological properties, and this tool is frequently used during the search of active compounds .
Biochemical Analysis
Biochemical Properties
They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues
Cellular Effects
Fluoropyridines are known to have a strong electron-withdrawing effect, which can influence cell function
Molecular Mechanism
It is known that fluoropyridines can interact with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
3-ethenyl-5-fluoropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN/c1-2-6-3-7(8)5-9-4-6/h2-5H,1H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRZOWWLQQFFSLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC(=CN=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70726205 | |
Record name | 3-Ethenyl-5-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70726205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1133879-69-2 | |
Record name | 3-Ethenyl-5-fluoropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1133879-69-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Ethenyl-5-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70726205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Ethenyl-5-fluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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